Cas no 362-66-3 (Coenzyme A, S-octadecanoate)

Coenzyme A, S-octadecanoate structure
Coenzyme A, S-octadecanoate structure
Product name:Coenzyme A, S-octadecanoate
CAS No:362-66-3
MF:C39H70N7O17P3S
MW:1033.99609231949
CID:307191
PubChem ID:94140

Coenzyme A, S-octadecanoate Chemical and Physical Properties

Names and Identifiers

    • Coenzyme A,S-octadecanoate
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
    • Stearoyl Coenzyme A, Free acid
    • STEAROYL-COENZYME A
    • S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-di
    • S-{1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} octadecanethioate (non-preferred name)
    • S-Stearoylcoenzyme A
    • Stearyl-CoA
    • Stearyl coenzyme A
    • Stearoyl-CoA
    • Stearoyl coenzyme A ester
    • Stearoyl coenzyme A
    • Octadecanoyl-coenzyme A
    • Octadecanoyl-CoA
    • Coenzyme A, S-stearate (6CI,7CI,8CI)
    • Coenzyme A, S-octadecanoate
    • S-stearoyl-CoA
    • S-octadecanoate Coenzyme A
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octadecanethioate
    • J-012520
    • A823764
    • Stearoyl coenzyme A
    • 362-66-3
    • Stearoyl coenzyme A ester
    • SCHEMBL1129961
    • C39H70N7O17P3S
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-oxidanyl-3-phosphonooxy-oxolan-2-yl]methoxy-oxidanyl-phosphoryl]oxy-oxidanyl-phosphoryl]oxy-3,3-dimethyl-2-oxidanyl-butanoyl]amino]propanoylamino]ethyl] octadecanethioate
    • C00412
    • C39-H70-N7-O17-P3-S
    • S-octadecanoate CoA
    • 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxooctadecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-r
    • stearoyl-CoA
    • OBC49BV194
    • C18:0-coenzyme A
    • C18:0-CoA
    • COENZYME A, S-STEARATE
    • DTXSID80863110
    • LMFA07050369
    • Stearyl-Coenzyme A
    • Coenzyme A, S-octadecanoate (9CI)
    • CHEBI:15541
    • S-octadecanoate
    • UNII-OBC49BV194
    • Octadecanoyl-CoA
    • 3'-phosphoadenosine 5'-(3-{(3R)-3-hydroxy-2,2-dimethyl-4-[(3-{[2-(octadecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-4-oxobutyl} dihydrogen diphosphate)
    • Q15427851
    • stearyl coenzyme A
    • Octadecanoyl-coenzyme A
    • EINECS 206-648-2
    • S-octadecanoic acid
    • ST9
    • octadecanethioic acid S-[2-[[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxy-2-oxolanyl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethyl-1-oxobutyl]amino]-1-oxopropyl]amino]ethyl] ester
    • Stearoyl CoA
    • Stearoyl coenzyme A lithium salt
    • S-stearate CoA
    • stearyl-CoA
    • S-stearate Coenzyme A
    • 18:0, stearoyl-CoA
    • S-{(3S,5S,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} octadecanethioate (non-preferred name)
    • S-(2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl) octadecanethioate
    • coenzyme A, stearoyl-
    • stearoyl-coenzyme A tetraanion
    • stearoyl-coenzyme A(4-)
    • stearoyl-CoA tetraanion
    • Inchi: InChI=1S/C39H70N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h26-28,32-34,38,49-50H,4-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/t28-,32-,33-,34+,38-/m1/s1
    • InChI Key: SIARJEKBADXQJG-LFZQUHGESA-N
    • SMILES: CCCCCCCCCCCCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

  • Exact Mass: 1033.3766
  • Monoisotopic Mass: 1033.376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 36
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 389A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.51
  • Refractive Index: 1.626
  • PSA: 363.63
  • LogP: 6.28920

Coenzyme A, S-octadecanoate Security Information

  • Storage Condition:Store at 0 ° C

Coenzyme A, S-octadecanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AK Scientific
7716AH-5mg
Stearoyl coenzyme A
362-66-3 98%
5mg
$367 2025-02-25
AK Scientific
7716AH-50mg
Stearoyl coenzyme A
362-66-3 98%
50mg
$1615 2025-02-25
AK Scientific
7716AH-25mg
Stearoyl coenzyme A
362-66-3 98%
25mg
$902 2025-02-25
AK Scientific
7716AH-10mg
Stearoyl coenzyme A
362-66-3 98%
10mg
$504 2025-02-25

Coenzyme A, S-octadecanoate Production Method

Production Method 1

Reaction Conditions
1.1S:AcOEt, rt
1.2S:AcOEt, rt
1.3R:DCC, S:AcOEt, overnight, rt
2.1S:MeCN, 25°C
2.2R:12 h, 25°C → 0°C
2.3S:THF, 0°C
2.4R:DCH-18-crown-6, R:CsF, 5 h, 0°C
2.5R:KH2PO4, S:H2O, 0°C
Reference
Process for synthesizing fatty acid-acylated thiol transporter derivatives, particularly of acyl coenzyme A derivatives, and the acyl coenzyme A derivatives thus obtained.
By Lellouche, Jean-Paul et al, Eur. Pat. Appl., From Eur. Pat. Appl., 618218, 05 Oct 1994, 618218, 05 Oct 1994

Production Method 2

Reaction Conditions
1.1S:AcOEt, 5 min, rt; rt → 0°C
1.2R:DCC, S:AcOEt, 14 h, rt
2.1R:S:MeCN, 14 h, rt
2.2S:THF, rt
2.3R:CsF, C:DCH-18-crown-6, S:THF, rt; 4 h, rt
2.4R:KH2PO4, S:H2O, rt, pH 5.5
Reference
Polysilylated coenzyme A for a high-yielding preparation of very lipophilic acyl coenzymes A in anhydrous organic solvents
By Lucet-Levannier, Karine et al, Journal of the American Chemical Society, 1995, 117(28), 7546-7

Coenzyme A, S-octadecanoate Raw materials

Coenzyme A, S-octadecanoate Preparation Products

Coenzyme A, S-octadecanoate Related Literature

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